2-(4-fluorophenyl)-1H-indole-3-carboxylic acid
Overview
Description
2-(4-Fluorophenyl)-1H-indole-3-carboxylic acid, or 2-FPCA, is a chemical compound that has been studied for its potential applications in scientific research. It is a derivative of the indole structure, which is a heterocyclic aromatic organic compound. 2-FPCA has been investigated for its properties in organic synthesis, its mechanism of action, and its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Derivatives
- Synthesis of Indole and Carbazole Derivatives : Research has shown the synthesis of indole and carbazole derivatives from 2-fluorophenyl imines, which is related to the chemical structure of 2-(4-fluorophenyl)-1H-indole-3-carboxylic acid. This process involves the preparation of 2-fluoroaniline-d 4 and leads to synthetically useful carbazole derivatives (Kudzma, 2003).
- Indole-2-carboxylic Acid as an Intermediate : Indole-2-carboxylic acid, which is structurally related to the subject compound, is highlighted as a versatile intermediate in the preparation of various pharmaceutically active agents. Various synthesis procedures for indole-2-carboxylic acid are explored, emphasizing its significance in pharmaceutical research (Jiang et al., 2017).
Chemical Reactions and Properties
- Rearrangement Reaction Involving Indole Nucleus : A study investigated a rearrangement reaction of a compound structurally similar to 2-(4-fluorophenyl)-1H-indole-3-carboxylic acid. The study provides insights into the stereochemical outcomes of such reactions, which could be relevant for the understanding of similar compounds' reactivities (Hallett et al., 2000).
Applications in Imaging and Diagnostics
- Fluorescent pH Probe for Cellular Imaging : The compound 3-[3-(4-Fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-(E)-2-propenal, which shares a similar structure with the subject compound, was used as a fluorescent pH probe. This probe demonstrated significant potential for strong-acidity pH detection in living cells, indicating the possible use of similar indole derivatives in diagnostic imaging (Nan et al., 2015).
Biological Activities
- Antibacterial and Antifungal Properties : A series of 3-[N, N-Dialkylamine(oxo)acetyl]-1-propyl-1H-indole-2-carboxylic acids, derived from a compound similar to 2-(4-fluorophenyl)-1H-indole-3-carboxylic acid, showed significant antibacterial and moderate antifungal activities. This highlights the potential therapeutic applications of such compounds in treating bacterial and fungal infections (Raju et al., 2015).
properties
IUPAC Name |
2-(4-fluorophenyl)-1H-indole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNO2/c16-10-7-5-9(6-8-10)14-13(15(18)19)11-3-1-2-4-12(11)17-14/h1-8,17H,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQHAIIFRVZNKAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(N2)C3=CC=C(C=C3)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501248139 | |
Record name | 2-(4-Fluorophenyl)-1H-indole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501248139 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluorophenyl)-1H-indole-3-carboxylic acid | |
CAS RN |
773870-18-1 | |
Record name | 2-(4-Fluorophenyl)-1H-indole-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=773870-18-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Fluorophenyl)-1H-indole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501248139 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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